Cas no 2228414-41-1 (1-{pyrazolo1,5-apyrimidin-2-yl}cyclopentan-1-amine)

• Product Name: 1-{pyrazolo1,5-apyrimidin-2-yl}cyclopentan-1-amine
• CAS No: 2228414-41-1
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 6529394
• PubChem ID: 165689265
• Update Time: 2025-06-21

1-{pyrazolo1,5-apyrimidin-2-yl}cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{pyrazolo1,5-apyrimidin-2-yl}cyclopentan-1-amine
• 2228414-41-1
• 1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclopentan-1-amine
• EN300-1747154

• Inchi： 1S/C11H14N4/c12-11(4-1-2-5-11)9-8-10-13-6-3-7-15(10)14-9/h3,6-8H,1-2,4-5,12H2
• InChI Key： FYDGIIGNLNROSW-UHFFFAOYSA-N
• SMILES： NC1(C2C=C3N=CC=CN3N=2)CCCC1

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.2Ų

Additional information on 1-{pyrazolo1,5-apyrimidin-2-yl}cyclopentan-1-amine

Introduction to Compound with CAS No. 2228414-41-1 and Product Name: 1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclopentan-1-amine

The compound identified by the CAS number 2228414-41-1 and the product name 1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclopentan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of fused pyrazole and pyrimidine rings in its molecular framework suggests a high degree of functional diversity, which is often exploited in the design of novel therapeutic agents.

Recent research in medicinal chemistry has highlighted the importance of pyrazolo[1,5-a]pyrimidine scaffolds in drug discovery. These structures are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable candidates for developing treatments against a range of diseases. The cyclopentanamine moiety further enhances the compound's potential by introducing an amine group that can participate in hydrogen bonding and other forms of molecular interactions, thereby improving binding affinity and selectivity.

In the context of contemporary pharmaceutical research, compounds like 1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclopentan-1-amine are being explored for their pharmacological properties. Studies have demonstrated that derivatives of this class can exhibit inhibitory effects on key enzymes involved in metabolic pathways relevant to inflammation, cancer, and neurodegenerative disorders. The precise arrangement of atoms in the molecule allows for fine-tuning of its biological activity, making it a promising lead compound for further development.

The synthesis of 1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclopentan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex heterocyclic core efficiently. These techniques not only streamline the synthetic process but also enable the introduction of diverse functional groups at strategic positions within the molecule.

One of the most compelling aspects of this compound is its potential therapeutic applications. Preclinical studies have shown that it can modulate signaling pathways associated with disease progression. For instance, its ability to inhibit specific kinases has been linked to anti-proliferative effects in cancer cell lines. Additionally, its interaction with other biological targets suggests possible applications in treating inflammatory conditions and neurological disorders. The compound's dual functionality—combining a pyrazolopyrimidine core with an amine substituent—makes it a versatile tool for investigating drug-receptor interactions.

The pharmacokinetic profile of 1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclopentan-1-amine is another critical factor that influences its clinical potential. Research has indicated that it exhibits favorable solubility properties, which are essential for oral bioavailability. Furthermore, its metabolic stability suggests that it can be administered repeatedly without significant degradation in vivo. These characteristics make it an attractive candidate for further preclinical development.

As interest in targeted therapies grows, compounds like 1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclopentan-1-amine are being evaluated for their ability to enhance drug delivery systems. Nanotechnology-based approaches have been explored to improve the compound's bioavailability and reduce off-target effects. By encapsulating it within lipid nanoparticles or polymeric micelles, researchers aim to achieve more precise delivery to affected tissues while minimizing systemic exposure.

The regulatory landscape also plays a crucial role in advancing such compounds into clinical use. Compliance with Good Manufacturing Practices (GMP) ensures that synthetic intermediates and final products meet stringent quality standards. Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs for human use. Therefore, ongoing studies are essential to gather robust evidence supporting the therapeutic potential of 1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclopentan-1-amine.

In conclusion, the compound with CAS number 2228414-41-1 and product name 1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclopentan-1-amine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As scientific understanding continues to evolve, this compound may pave the way for novel treatments against various diseases.